Cas no 35022-36-7 (Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester)

• Product Name: Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester
• CAS No: 35022-36-7
• MF: C₁₃H₁₇ClO₃
• MW: 256.725283384323
• CID: 6561733
• Update Time: 2025-05-24

Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester
• Ethyl 3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate

• Inchi： 1S/C13H17ClO3/c1-4-17-12(16)13(2,3)11(15)9-5-7-10(14)8-6-9/h5-8,11,15H,4H2,1-3H3
• InChI Key： XFGRMUNNVMWYRB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(O)C(C)(C)C(=O)OCC

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Melting Point: 140-141 °C
• Boiling Point: 362.4±27.0 °C(Predicted)
• pka: 13.23±0.20(Predicted)

Additional information on Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester

Benzenepropanoic Acid, 4-Chloro-β-Hydroxy-α,α-Dimethyl-, Ethyl Ester: A Comprehensive Overview

The compound with CAS No. 35022-36-7, commonly referred to as Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzenepropanoic acid backbone with specific substituents. The presence of a 4-chloro group, a β-hydroxy group, and an α,α-dimethyl group introduces interesting chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of this compound in the development of advanced materials and pharmaceuticals. The ethyl ester derivative has been shown to exhibit unique reactivity under certain conditions, making it a valuable intermediate in synthetic chemistry. Researchers have explored its role in the synthesis of bioactive molecules, where its structure serves as a versatile platform for further modifications.

The chemical structure of Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester is particularly intriguing due to the spatial arrangement of its substituents. The 4-chloro group contributes to the molecule's electronic properties, while the β-hydroxy group introduces hydrophilic characteristics. The α,α-dimethyl group adds steric bulk, which can influence the molecule's reactivity and stability. These features collectively make the compound a promising candidate for applications in drug design and material science.

In terms of physical properties, this compound exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory procedures. Recent advancements in analytical techniques have allowed for precise determination of its spectroscopic properties, including UV-Vis and NMR spectra, which are critical for confirming its identity and purity.

The synthesis of Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester involves multi-step reactions that require careful optimization. Researchers have developed efficient methodologies to construct this molecule using both traditional and modern synthetic approaches. For instance, the use of catalytic asymmetric synthesis has enabled the preparation of enantiomerically pure derivatives, which are essential for pharmacological studies.

One of the most exciting developments involving this compound is its application in the field of medicinal chemistry. Studies have demonstrated that it possesses potential anti-inflammatory and antioxidant activities, making it a candidate for drug development programs targeting chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its ability to act as a precursor for more complex molecules has opened new avenues in combinatorial chemistry.

In conclusion, Benzenepropanoic acid, 4-chloro-β-hydroxy-α,α-dimethyl-, ethyl ester (CAS No. 35022-36-7) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers working in organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an even more significant role in future innovations.